Cas no 39132-77-9 ( )

• Product Name: &nbsp
• CAS No: 39132-77-9
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 924289
• PubChem ID: 299520
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-9-oxido-8-oxa-7-aza-9-azoniabicyclo[4.3.0]nona-2,4,6,9-tetraene
• 5,6-dimethyl-2,1,3-benzoxadiazole 1-oxide
• 5,6-dimethyl-benzo[1,2,5]oxadiazole 1-oxide
• 5,6-dimethylbenzofurazan N-oxide
• 5,6-dimethylbenzofurazan oxide
• 5,6-Dimethyl-benzofurazanoxid
• 5,6-dimethylbenzofuroxan
• 5,6-dimethyl-benzofuroxan
• 5,6-dimethylbenzofuroxane
• AC1L6URA
• AG-F-38143
• CTK1C3126
• NSC172605
• SureCN8686150
• DTXSID30305914
• 5,6-Dimethyl-1-oxo-2,1lambda~5~,3-benzoxadiazole
• SCHEMBL8686150
• NSC-172605
• 39132-77-9
•  

• Inchi： 1S/C8H8N2O2/c1-5-3-7-8(4-6(5)2)10(11)12-9-7/h3-4H,1-2H3
• InChI Key： YNVKVZHZPNWXSW-UHFFFAOYSA-N
• SMILES： O1N=C2C=C(C)C(C)=CC2=[N+]1[O-]

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 52.97